Reliability Assessment & Statistical Comparison
Specifications & Pricing

Smolecule

RUSKI-201 dihydrochloride specificity validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ruski-201

Cat. No.: S542076

Comparative Analysis of HHAT Inhibitors

Get Quote

The table below summarizes the key characteristics of three prominent HHAT inhibitors for which data was

available.

. Target & Potency . . Key Experimental
Inhibitor Name o Mechanism of Action :
Specificity (ICs0 | Ki) Evidence
RUSKI-201 Potent and ICs0 =0.20 Blocks Hh signaling Inhibition of enzyme-
dihydrochloride  specific Hedgehog pM for from Shh mediated Sonic
acyltransferase human overexpressing cells Hedgehog
(Hhat) inhibitor [1]  HHAT [1] and inhibits Hh palmitoylation
[2]. [2]. palmitoylation [1] [2]. measured by click-
ELISA in HEK293
cells expressing
human HHAT [2].
IMP-1575 Most potent HHAT  I1Cs0 = 0.75 Competes with the Potency determined
inhibitor; donor UM (Acyl- Pal-CoA substrate, by Acyl-cLIP assay;
substrate Pal- cLIP preventing HHAT from  significantly higher
CoA-competitive  assay); Ki palmitoylating Hh potency than RUSKI-
[3]. =38 nM proteins [3]. 201 [3].
[3].
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. Target & Potency . . Key Experimental

Inhibitor Name o Mechanism of Action :
Specificity (ICs0 I Ki) Evidence

RU-SKI 43 Potent and ICs0 = 850 Reduces Gli-1 Has anti-cancer

(hydrochloride) selective nM [1]. activation through activity, as noted in
Hedgehog Smoothened- the product
acyltransferase independent non- description [1].
(Hhat) inhibitor [1]. canonical signaling

and decreases Akt
and mTOR pathway
activity [1].

Experimental Validation of RUSKI-201 Dihydrochloride

The specificity and potency of RUSKI-201 dihydrochloride are typically validated through a direct assay

that measures its ability to inhibit the palmitoylation of the Sonic Hedgehog (Shh) protein.

e Core Experimental Protocol (click-ELISA):

o Cell System: HEK293 cells are engineered to express a 3C-FLAG/His8-tagged human HHAT
protein [2].

o Inhibition: The cells are treated with the RUSKI-201 dihydrochloride compound.

o Palmitoylation Measurement: The level of HHAT-mediated palmitoylation of a sonic hedgehog
peptide (residues 1-11) is quantified using a click-ELISA method [2]. This method likely uses a
“click chemistry" reaction to attach a detectable label to the palmitoyl group, which is then
measured via an ELISA-based readout.

o Data Analysis: The reduction in the signal compared to an untreated control is used to
calculate the ICso value, which was determined to be 0.20 uM [1] [2].

The Hedgehog Signaling Pathway and HHAT's Role

To understand how these inhibitors work, it's crucial to see the pathway they affect. The following diagram

illustrates the key steps in Hedgehog (Hh) signaling, highlighting the role of HHAT.
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Diagram Title: Hedgehog Signaling Pathway and HHAT Inhibition

The diagram shows that HHAT catalyzes the palmitoylation of Hh proteins, which is a critical step for their
activity [4]. Inhibitors like RUSKI-201 dihydrochloride and IMP-1575 block this specific step, preventing

the formation of the active Hh ligand and subsequent activation of the signaling cascade [1] [3].

Key Insights for Researchers

¢ Mechanistic Distinction: A key differentiator is the mechanism of inhibition. IMP-1575 is noted as a
Pal-CoA-competitive inhibitor, meaning it directly competes with the enzyme's co-substrate [3]. The
exact binding mode of RUSKI-201 dihydrochloride is less clear from the available data.

¢ Specificity Validation: The primary evidence for the specificity of RUSKI-201 dihydrochloride comes
from its direct inhibition of the HHAT enzyme in the click-ELISA palmitoylation assay, rather than from
extensive profiling against off-targets in the provided data [2].

¢ Research Application: RUSKI-201 dihydrochloride is highlighted as a potential chemical probe for
studying HHAT's catalytic function in cells, underscoring its utility in basic research [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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